Cas no 1228665-81-3 (tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate
• CAS No: 1228665-81-3
• MF: C₁₉H₂₈IN₃O₃
• MW: 473.348397254944
• MDL: MFCD15530291
• CID: 1072200
• PubChem ID: 46318155
• Update Time: 2025-05-27

tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate
• AC1Q1N1C
• AG-L-58013
• CTK7G2732
• KB-260347
• MolPort-008-153-984
• tert-butyl 3-({[3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yl]oxy}methyl)pyrrolidine-1-carboxylate
• BS-42604
• 1228665-81-3
• tert-Butyl3-(((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yl)oxy)methyl)pyrrolidine-1-carboxylate
• AKOS015853844
• DTXSID10673608
• tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate, AldrichCPR
• tert-Butyl 3-(((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yl)oxy)methyl)pyrrolidine-1-carboxylate
• MFCD15530291
• tert-butyl 3-[(3-iodo-6-pyrrolidin-1-ylpyridin-2-yl)oxymethyl]pyrrolidine-1-carboxylate

• MDL： MFCD15530291
• Inchi： 1S/C19H28IN3O3/c1-19(2,3)26-18(24)23-11-8-14(12-23)13-25-17-15(20)6-7-16(21-17)22-9-4-5-10-22/h6-7,14H,4-5,8-13H2,1-3H3
• InChI Key： NUJZKSAADNTCNA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=NC=1OCC1CN(C(=O)OC(C)(C)C)CC1)N1CCCC1

Computed Properties

• Exact Mass: 473.11754g/mol
• Monoisotopic Mass: 473.11754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.9Ų

tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate (CAS: 1228665-81-3)

The compound tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate (CAS: 1228665-81-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The unique structural features of tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate, such as the presence of a pyrrolidine ring and an iodine substituent, make it a versatile building block for the development of potent and selective kinase inhibitors.

One of the most notable advancements in the research of this compound is its application in the synthesis of PI3K inhibitors. PI3K (phosphoinositide 3-kinase) is a well-known target in oncology, and inhibitors of this pathway have shown promise in clinical trials. Researchers have successfully utilized tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate as a precursor to develop compounds with enhanced selectivity and efficacy against PI3K isoforms.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in modulating other biological targets. For instance, recent in vitro studies have demonstrated its ability to interact with G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. These findings open new avenues for the exploration of this compound in the treatment of neurological and metabolic disorders.

The synthesis of tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process, making it more scalable for industrial applications. These improvements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Despite the promising results, challenges remain in the development of therapeutics based on this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the continued interest and investment in this area suggest that tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate holds significant potential as a cornerstone in the development of next-generation drugs.

In conclusion, the latest research on tert-Butyl 3-((3-iodo-6-(pyrrolidin-1-yl)pyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate underscores its importance in medicinal chemistry. Its versatility as a synthetic intermediate and its potential to modulate key biological targets make it a valuable asset in drug discovery. Future studies will likely focus on optimizing its pharmacological properties and exploring its therapeutic applications in greater depth.